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Compound of Interest

Compound Name: (S)-(+)-3-Methyl-2-butanol

Cat. No.: B075036

An In-depth Technical Guide to (S)-(+)-3-Methyl-2-butanol

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide focuses on the chiral molecule (S)-(+)-3-
Methyl-2-butanol, providing essential identification information.

Chemical Identity

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol. The "(S)" designation refers to the
absolute configuration of the stereocenter according to the Cahn-Ingold-Prelog priority rules,
while the "(+)" indicates that it is dextrorotatory, meaning it rotates the plane of polarized light to
the right.[1]

Below is a summary of its key identifiers, including its specific CAS number and various
synonyms found in scientific literature.
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Identifier Type Value

CAS Number 1517-66-4[1][2][3]

IUPAC Name (2S)-3-methylbutan-2-ol[1]
Synonyms (S)-(+)-sec-Isoamyl alcohol[1]

(S)-(+)-Methylisopropylcarbinol[1]

(S)-(+)-1,2-Dimethylpropanol[1]

It is important to distinguish the specific (S)-(+) stereoisomer from the racemic mixture or the
achiral form, 3-Methyl-2-butanol, which has a different CAS number (598-75-4).[2][4][5]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the compound and its various

identifiers.
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Relationship between (S)-(+)-3-Methyl-2-butanol and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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